5-benzylidene-2-[(2,3-dichlorophenyl)amino]-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-benzylidene-2-(2,3-dichlorophenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H10Cl2N2OS/c17-11-7-4-8-12(14(11)18)19-16-20-15(21)13(22-16)9-10-5-2-1-3-6-10/h1-9H,(H,19,20,21)/b13-9-
• InChI Key: LICHPXBTCADKIW-LCYFTJDESA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)NC(=NC3=C(C(=CC=C3)Cl)Cl)S2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\2/C(=O)NC(=NC3=C(C(=CC=C3)Cl)Cl)S2
• Molecular Formula: C16H10Cl2N2OS
• Molecular Weight: 349.2 g/mol

Description

5-benzylidene-2-[(2,3-dichlorophenyl)amino]-1,3-thiazol-4(5H)-one, also known as DCTO, is a heterocyclic compound that has been studied extensively due to its potential therapeutic applications. This compound has been found to exhibit a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

5-benzylidene-2-[(2,3-dichlorophenyl)amino]-1,3-thiazol-4(5H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells. Furthermore, this compound has been found to exhibit anti-microbial activity against a variety of microorganisms, including bacteria and fungi.

Mechanism of Action

The mechanism of action of 5-benzylidene-2-[(2,3-dichlorophenyl)amino]-1,3-thiazol-4(5H)-one is not fully understood, but several studies have suggested that it may act by inhibiting the activity of certain enzymes or by inducing apoptosis in cells. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory cytokines. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the development of inflammatory diseases. Additionally, this compound has been found to induce apoptosis in cancer cells, which may lead to the suppression of tumor growth. This compound has also been found to exhibit anti-microbial activity against a variety of microorganisms, including Gram-positive and Gram-negative bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-benzylidene-2-[(2,3-dichlorophenyl)amino]-1,3-thiazol-4(5H)-one in lab experiments is its ability to exhibit a variety of biological activities. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a versatile tool for researchers. Additionally, the synthesis method for this compound is efficient and reproducible, allowing for large-scale production of the compound.
One of the limitations of using this compound in lab experiments is its potential toxicity. While this compound has been found to exhibit a variety of beneficial effects, it may also have negative effects on cells and tissues. Therefore, it is important to use caution when working with this compound and to follow appropriate safety protocols.

Future Directions

There are several future directions for research on 5-benzylidene-2-[(2,3-dichlorophenyl)amino]-1,3-thiazol-4(5H)-one. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention. Finally, there is a need for further studies on the potential toxicity of this compound and its effects on cells and tissues.

Synthesis Methods

The synthesis of 5-benzylidene-2-[(2,3-dichlorophenyl)amino]-1,3-thiazol-4(5H)-one involves the reaction of 2,3-dichloroaniline with benzaldehyde in the presence of sulfur and sodium hydroxide. The resulting product is then treated with thiosemicarbazide to form this compound. This synthesis method has been reported in several research papers and has been found to be efficient and reproducible.